Cas no 70415-73-5 (Benzoic acid, 4-(1,1-dimethylethyl)-, 2-pyridinylmethyl ester)

• Product name: Benzoic acid, 4-(1,1-dimethylethyl)-, 2-pyridinylmethyl ester
• CAS No: 70415-73-5
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 1743820

Benzoic acid, 4-(1,1-dimethylethyl)-, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-, 2-pyridinylmethyl ester

• Inchi： 1S/C17H19NO2/c1-17(2,3)14-9-7-13(8-10-14)16(19)20-12-15-6-4-5-11-18-15/h4-11H,12H2,1-3H3
• InChI Key： IAPAKIUJYPYYOF-UHFFFAOYSA-N
• SMILES： C(OCC1=NC=CC=C1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 269.14167

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 386.4±30.0 °C(Predicted)
• PSA: 39.19
• pka: 3.33±0.12(Predicted)